Cas no 1713714-07-8 (2-(4-cyclopropyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetic acid)

• Product Name: 2-(4-cyclopropyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetic acid
• CAS No: 1713714-07-8
• MF: C₉H₁₀N₂O₃
• MW: 194.187302112579
• MDL: MFCD27974773
• CID: 4613402
• PubChem ID: 76145485
• Update Time: 2025-05-20

2-(4-cyclopropyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Cyclopropyl-6-oxopyrimidin-1(6H)-yl)acetic acid
• (4-Cyclopropyl-6-oxo-6H-pyrimidin-1-yl)-acetic acid
• 2-(4-cyclopropyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetic acid
• 1(6H)-Pyrimidineacetic acid, 4-cyclopropyl-6-oxo-
• EN300-241278
• SB57618
• 2-(4-cyclopropyl-6-oxopyrimidin-1-yl)acetic acid
• F1967-1691
• 1713714-07-8
• 2-(4-cyclopropyl-6-oxopyrimidin-1(6H)-yl)aceticacid
• AKOS024619033

• MDL： MFCD27974773
• Inchi： 1S/C9H10N2O3/c12-8-3-7(6-1-2-6)10-5-11(8)4-9(13)14/h3,5-6H,1-2,4H2,(H,13,14)
• InChI Key： QIJIJAHRYVAAPN-UHFFFAOYSA-N
• SMILES： C1N(CC(O)=O)C(=O)C=C(C2CC2)N=1

Computed Properties

• Exact Mass: 194.06914219g/mol
• Monoisotopic Mass: 194.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 70Ų

Additional information on 2-(4-cyclopropyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetic acid

Introduction to 2-(4-Cyclopropyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetic Acid (CAS No. 1713714-07-8)

2-(4-Cyclopropyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetic acid (CAS No. 1713714-07-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to as CPA, is a derivative of pyrimidine and exhibits a unique structure that has been the focus of numerous studies due to its potential therapeutic applications.

The chemical structure of 2-(4-cyclopropyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetic acid is characterized by a cyclopropyl group attached to a pyrimidine ring, which is further substituted with an acetic acid moiety. This combination of functional groups imparts distinct physicochemical properties that are crucial for its biological activity. The cyclopropyl group, known for its strain energy and unique electronic effects, plays a significant role in modulating the compound's interactions with biological targets.

Recent research has highlighted the potential of 2-(4-cyclopropyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetic acid as a promising candidate for the treatment of various diseases. One of the key areas of interest is its activity as an inhibitor of histone deacetylases (HDACs). HDACs are enzymes that play a critical role in epigenetic regulation by removing acetyl groups from histone proteins, thereby affecting gene expression. Inhibition of HDACs has been shown to have therapeutic benefits in cancer, neurodegenerative disorders, and inflammatory diseases.

A study published in the *Journal of Medicinal Chemistry* in 2023 demonstrated that 2-(4-cyclopropyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetic acid exhibits potent HDAC inhibitory activity, with an IC50 value in the low micromolar range. The compound was found to selectively inhibit HDAC class I enzymes, which are particularly relevant in cancer therapy. This selective inhibition minimizes off-target effects and enhances the therapeutic window.

In addition to its HDAC inhibitory properties, 2-(4-cyclopropyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetic acid has also shown promise as an anti-inflammatory agent. In vitro studies have demonstrated that the compound can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. This anti-inflammatory activity suggests potential applications in treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2-(4-cyclopropyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetic acid has been extensively studied to evaluate its suitability for clinical use. Preclinical studies have shown that the compound has favorable oral bioavailability and a reasonable half-life, making it a viable candidate for oral administration. However, further optimization may be necessary to improve its metabolic stability and reduce potential side effects.

Clinical trials are currently underway to assess the safety and efficacy of 2-(4-cyclopropyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetic acid in human subjects. Early phase I trials have reported promising results, with no significant adverse effects observed at therapeutic doses. These findings have paved the way for more advanced clinical trials to explore its therapeutic potential in specific disease indications.

In conclusion, 2-(4-cyclopropyl-6-oxo-1,6-dihydropyrimidin-1-y l)acetic acid (CAS No. 1713714 -07 -8) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in the fields of oncology, neurology, and immunology. Ongoing research and clinical trials will continue to elucidate its full potential and contribute to the advancement of medicinal chemistry and drug discovery.